3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C15H14FNO2/c1-17(12-6-4-3-5-7-12)15(18)11-8-9-14(19-2)13(16)10-11/h3-10H,1-2H3
• InChI Key: LEWABLKQTDMEPN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide, also known as FMMPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It belongs to the class of benzamides and has a molecular weight of 295.34 g/mol.

Mechanism of Action

The exact mechanism of action of 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide is not fully understood. However, it has been proposed that 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide exerts its effects by inhibiting the activity of certain enzymes and receptors in the body. This, in turn, leads to a reduction in inflammation, pain, and cell growth.
Biochemical and Physiological Effects:
3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has also been shown to reduce pain by inhibiting the activity of certain pain receptors in the body. Additionally, 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has been shown to inhibit the growth of cancer cells by inducing cell death.

Advantages and Limitations for Lab Experiments

3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide exhibits potent activity at low concentrations, making it a cost-effective option for lab experiments. However, 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has some limitations as well. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has not been extensively studied for its potential side effects, which could limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide. One potential direction is the development of new drugs based on the structure of 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide. This could lead to the development of more effective treatments for various diseases. Another potential direction is the investigation of 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide as a diagnostic tool for various diseases. This could lead to earlier detection and treatment of these diseases. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide. This could lead to a better understanding of its potential applications and limitations.

Synthesis Methods

3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide can be synthesized through a multi-step process that involves the reaction of 3-fluoro-4-methoxyaniline with N-methyl-N-phenylbenzamide. The reaction takes place in the presence of a catalyst and a solvent, which facilitates the formation of the desired product. The final product is then purified through various techniques such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has also been investigated for its potential use as a diagnostic tool for various diseases such as Alzheimer’s and Parkinson’s disease. Additionally, 3-fluoro-4-methoxy-N-methyl-N-phenylbenzamide has been studied for its potential use in the development of new drugs for the treatment of various disorders.